Cas no 431893-89-9 (5-[[(4-ethoxyphenyl)amino]sulfonyl]-2-methylBenzoic acid)

• Product Name: 5-[[(4-ethoxyphenyl)amino]sulfonyl]-2-methylBenzoic acid
• CAS No: 431893-89-9
• MF: C₁₆H₁₇NO₅S
• MW: 335.374883413315
• CID: 2107563
• PubChem ID: 777285
• Update Time: 2025-08-02

5-[[(4-ethoxyphenyl)amino]sulfonyl]-2-methylBenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[[(4-ethoxyphenyl)amino]sulfonyl]-2-methylBenzoic acid
• Oprea1_068201
• EN300-00478
• 5-[(4-ethoxyphenyl)sulfamoyl]-2-methylbenzoic acid
• Z45631586
• SR-01000432519
• DA-05890
• 431893-89-9
• NCGC00093398-01
• AKOS000115048
• CS-0218263
• AB00115885-01
• 5-[(4-ethoxyphenyl)sulfamoyl]-2-methylbenzoicacid
• 5-(4-Ethoxy-phenylsulfamoyl)-2-methyl-benzoic acid
• G34947
• SR-01000432519-1
• Cambridge id 6682536

• Inchi： 1S/C16H17NO5S/c1-3-22-13-7-5-12(6-8-13)17-23(20,21)14-9-4-11(2)15(10-14)16(18)19/h4-10,17H,3H2,1-2H3,(H,18,19)
• InChI Key： XRIRGNVWQURSSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C(=O)O)C=1)(NC1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 335.08274382Da
• Monoisotopic Mass: 335.08274382Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 5-[[(4-ethoxyphenyl)amino]sulfonyl]-2-methylBenzoic acid

5-[[(4-Ethoxyphenyl)Amino]Sulfonyl]-2-Methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No 431893-89-9, known as 5-[[(4-ethoxyphenyl)amino]sulfonyl]-2-methylbenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials synthesis.

5-[[(4-Ethoxyphenyl)amino]sulfonyl]-2-methylbenzoic acid exhibits a complex molecular architecture that combines aromatic rings, sulfonyl groups, and ethoxy substituents. The presence of the sulfonyl group (-SO₂-) plays a crucial role in modulating the compound's physicochemical properties, such as solubility and stability. Recent studies have highlighted the importance of sulfonylated compounds in enhancing the bioavailability of drugs, making this compound a promising candidate for pharmacological applications.

The synthesis of 5-[[(4-ethoxyphenyl)amino]sulfonyl]-2-methylbenzoic acid involves a multi-step process that typically includes nucleophilic aromatic substitution and sulfonation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact.

In terms of applications, 5-[[(4-ethoxyphenyl)amino]sulfonyl]-2-methylbenzoic acid has shown potential in the development of novel pharmaceutical agents. Its structure suggests it could serve as a scaffold for designing drugs targeting specific biological pathways, such as kinase inhibitors or receptor modulators. Recent advancements in medicinal chemistry have demonstrated the feasibility of using sulfonylated benzoic acids as core structures for drug design, further underscoring the significance of this compound.

Moreover, 5-[[(4-ethoxyphenyl)amino]sulfonyl]-2-methylbenzoic acid has been investigated for its role in material science, particularly in the synthesis of advanced polymers and coatings. The compound's ability to form stable amide bonds makes it a valuable building block for creating high-performance materials with tailored properties.

Recent research has also focused on the environmental fate and toxicity of 5-[[(4-ethoxyphenyl)amino]sulfonyl]-2-methylbenzoic acid, aiming to assess its potential impact on ecosystems. Studies indicate that while the compound exhibits moderate biodegradability, further research is needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 5-[[(4-ethoxyphenyl)amino]sulfonyl]-2-methylbenzoic acid (CAS No 431893-89-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising properties make it an area of continued interest for scientists and industry professionals alike.